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Cat. No.: B3025583
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Technical Support Center: 1,3-Dimethyl-5-
hydroxyuracil
Welcome to the technical support guide for 1,3-Dimethyl-5-hydroxyuracil. This resource is

designed for researchers, scientists, and drug development professionals to provide clear,

actionable guidance for optimizing the use of this compound in in vitro studies. The following

sections are structured in a question-and-answer format to directly address common

challenges and inquiries.

Section 1: Compound Characteristics & Handling
FAQs
This section addresses fundamental questions about the physical and chemical properties of

1,3-Dimethyl-5-hydroxyuracil and best practices for its handling and storage.

Q1: What is 1,3-Dimethyl-5-hydroxyuracil?
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A: 1,3-Dimethyl-5-hydroxyuracil is a synthetic derivative of uracil, a pyrimidine base.[1] Its

structure is based on the uracil ring, with methyl groups at positions 1 and 3, and a hydroxyl

group at position 5.[1] Uracil analogs are a broad class of compounds investigated for various

biological activities, most notably as anticancer agents, by interfering with nucleic acid

synthesis.[2] While the precise mechanism of 1,3-Dimethyl-5-hydroxyuracil is compound-

specific, its structural similarity to uracil suggests potential interactions with enzymes involved

in pyrimidine metabolism.

Compound Properties Summary:

Property Value Source(s)

IUPAC Name
5-hydroxy-1,3-

dimethylpyrimidine-2,4-dione
PubChem[1]

CAS Number 408335-42-2 Sigma-Aldrich

Molecular Formula C₆H₈N₂O₃ PubChem[1]

Molecular Weight 156.14 g/mol PubChem[1]

Q2: How should I prepare a stock solution of 1,3-
Dimethyl-5-hydroxyuracil?
A: Proper preparation of a high-concentration stock solution is critical for accuracy and

reproducibility. The choice of solvent is the most important factor.

Recommended Solvent: Dimethyl sulfoxide (DMSO) is the most common and effective

solvent for preparing high-concentration stock solutions of uracil derivatives for in vitro use.

[3]

Causality: DMSO is a highly polar aprotic solvent capable of dissolving a wide range of

organic compounds that have poor solubility in aqueous solutions. Using a stock solution

allows for the addition of a very small volume to your cell culture medium, minimizing the

final solvent concentration.

Step-by-Step Stock Solution Protocol:
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Determine Required Concentration: Start by deciding on your desired stock concentration

(e.g., 10 mM, 50 mM, or 100 mM). A 10 mM stock is standard for initial screening.

Calculate Mass: Use the molecular weight (156.14 g/mol ) to calculate the mass of 1,3-
Dimethyl-5-hydroxyuracil needed.

Formula: Mass (g) = Desired Concentration (mol/L) x Desired Volume (L) x Molecular

Weight ( g/mol )

Example for 10 mL of a 10 mM stock: 0.010 mol/L x 0.010 L x 156.14 g/mol = 0.0156 g (or

15.6 mg).

Dissolution:

Weigh the calculated amount of the compound into a sterile, conical tube.

Add the required volume of high-purity, sterile-filtered DMSO.

Vortex thoroughly. If dissolution is slow, gentle warming in a 37°C water bath or brief

sonication can be used to aid the process.[3] Visually inspect to ensure no particulates

remain.

Sterilization & Storage:

The DMSO stock solution should be considered sterile if prepared from sterile

components in a laminar flow hood. If not, it can be sterilized by filtration through a 0.22

µm DMSO-compatible (e.g., PTFE) syringe filter.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store aliquots at -20°C or -80°C for long-term stability. A stock solution stored at -20°C is

typically stable for at least one month, and at -80°C for up to six months.[3]

Q3: What is the maximum final DMSO concentration I
should use in my cell culture?
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A: This is a critical parameter to control. The final concentration of DMSO in the cell culture

medium should be non-toxic to the cells being studied.

General Guideline: The final DMSO concentration should ideally be ≤ 0.1%.

Upper Limit: Many cell lines can tolerate up to 0.5% DMSO, but this can vary significantly. A

concentration of 0.4% has been noted as having a minimal impact on the viability of some

cell lines.[4]

Self-Validation is Key: It is imperative to include a "vehicle control" in every experiment. This

control consists of cells treated with the same final concentration of DMSO as the highest

dose of your compound, but without the compound itself. This allows you to distinguish

between the effect of the compound and the effect of the solvent.[5]

Section 2: Designing the Dose-Response
Experiment
This section provides a comprehensive workflow for determining the optimal concentration

range of 1,3-Dimethyl-5-hydroxyuracil for your specific in vitro model.

Q4: How do I select an initial concentration range to
test?
A: The goal of the initial experiment is to cast a wide net to identify a concentration range that

produces a biological effect, from minimal to maximal.

Expert Recommendation: When no prior information is available for a novel compound, a

standard approach is to perform a broad-range, serial dilution assay. A common starting

range is from 10 nM to 100 µM.[5]

Dilution Strategy: Use a logarithmic or half-logarithmic dilution series to cover this wide range

efficiently. For example: 100 µM, 31.6 µM, 10 µM, 3.16 µM, 1 µM, etc. This allows you to

pinpoint the effective concentration range more accurately than a linear dilution series.[6]

Q5: What is a standard protocol for determining the
cytotoxic or anti-proliferative concentration?
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A: The MTT assay is a widely used and reliable colorimetric method to measure cell metabolic

activity, which serves as an indicator of cell viability, proliferation, and cytotoxicity.[7][8] The

assay is based on the reduction of the yellow tetrazolium salt (3-(4,5-dimethylthiazol-2-yl)-2,5-

diphenyltetrazolium bromide, or MTT) into purple formazan crystals by mitochondrial

dehydrogenases in living cells.[9]

Detailed Protocol: Determining IC₅₀ using the MTT Assay
This protocol is optimized for adherent cells in a 96-well plate format.

Phase 1: Cell Seeding (Day 1)

Cell Preparation: Culture your cells to ~80% confluency. Trypsinize, count, and resuspend

the cells in fresh culture medium to the desired seeding density.

Seeding: Seed the cells into a 96-well plate. The optimal seeding density depends on the cell

line's doubling time and must be determined empirically. The goal is for the vehicle control

wells to be ~70-80% confluent at the end of the assay. A common starting point is 5,000-

10,000 cells per well in 100 µL of medium.

Adhesion: Incubate the plate for 24 hours at 37°C and 5% CO₂ to allow cells to adhere and

resume logarithmic growth.

Phase 2: Compound Treatment (Day 2)

Prepare Dilutions: From your high-concentration stock, prepare serial dilutions of 1,3-
Dimethyl-5-hydroxyuracil in serum-free or complete culture medium. Note: Prepare these

dilutions at 2X the final desired concentration (e.g., if the final desired concentration is 100

µM, prepare a 200 µM solution).

Administer Treatment:

Carefully remove the old medium from the wells.

Add 100 µL of the appropriate 2X compound dilution to each well. This will dilute 1:1 with

the residual volume to reach the 1X final concentration.

Crucial Controls:
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Vehicle Control: Wells with cells treated with medium containing the highest

concentration of DMSO used.

Untreated Control: Wells with cells in fresh medium only.

Blank Control: Wells with medium only (no cells) to measure background absorbance.

Replicates: Use a minimum of n=3 (triplicate) wells for each condition to ensure statistical

significance.

Incubation: Return the plate to the incubator for the desired exposure time (e.g., 24, 48, or

72 hours). The duration should be relevant to the biological question being asked.[5]

Phase 3: MTT Assay (Day 4/5)

Prepare MTT Solution: Prepare a 5 mg/mL solution of MTT powder in sterile PBS. Vortex to

dissolve. Filter-sterilize this solution through a 0.22 µm filter.[9] This solution is light-sensitive

and should be protected from light.

MTT Addition:

Add 10 µL of the 5 mg/mL MTT solution to each well (including controls).[10] This results

in a final concentration of 0.5 mg/mL.

Gently mix by tapping the plate.

Incubation: Incubate the plate for 2-4 hours at 37°C. During this time, viable cells will

produce visible purple formazan crystals.

Solubilization:

Carefully remove the medium containing MTT from each well without disturbing the

formazan crystals or the cell layer.

Add 100 µL of a solubilization solution (e.g., pure DMSO or a 1:1 mixture of DMSO and

ethanol) to each well.[7]
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Place the plate on an orbital shaker for 10-15 minutes, protected from light, to ensure

complete dissolution of the crystals.[9]

Measurement: Measure the absorbance of the solution at 570 nm using a microplate reader.

A reference wavelength of 630 nm can be used to subtract background absorbance.[9]

Q6: What does the experimental workflow look like?
A: The entire process, from compound preparation to data analysis, can be visualized as a

clear workflow.
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Caption: Workflow for determining IC50 of 1,3-Dimethyl-5-hydroxyuracil.
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Section 3: Troubleshooting Common Issues
Even with a robust protocol, unexpected issues can arise. This section provides guidance on

diagnosing and solving common problems.

Q7: My compound precipitated when I added it to the
culture medium. What should I do?
A: Compound precipitation is a common issue related to solubility limits.

Immediate Action: Do not proceed with the experiment using wells that show precipitation.

The actual concentration of the dissolved compound will be unknown and much lower than

intended, invalidating the results.

Root Cause Analysis & Solution:

Solubility Limit Exceeded: The most likely cause is that the concentration of 1,3-Dimethyl-
5-hydroxyuracil exceeds its solubility limit in the aqueous culture medium (a

phenomenon known as "crashing out").

Solution 1 (Lower Stock Concentration): Prepare a less concentrated DMSO stock

solution. This will require adding a larger volume to the medium, but may keep the

compound in solution. Be mindful not to exceed the final DMSO tolerance of your cells

(e.g., 0.5%).

Solution 2 (Check for Serum Interaction): Some compounds can interact with proteins in

fetal bovine serum (FBS), affecting solubility. Try preparing the dilutions in serum-free

medium first, adding them to the cells, and then adding serum-containing medium if

required by your experimental design.

Solution 3 (Use a Co-Solvent): For particularly difficult compounds, co-solvents like

PEG300 or Tween-80 can be used in the stock formulation, though this adds complexity

and requires additional vehicle controls.[3]

Q8: I'm seeing high variability between my replicate
wells. What are the likely causes?
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A: High variability compromises the statistical power of your results. The cause is almost

always technical inconsistency.

Pipetting Errors

Plate-Related Issues

Contamination
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Caption: Troubleshooting guide for high replicate variability.

Section 4: Data Analysis & Interpretation
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Q9: How do I process my absorbance data and calculate
the IC₅₀?
A: The IC₅₀ (half-maximal inhibitory concentration) is the concentration of a drug that is

required for 50% inhibition of a biological process in vitro.

Step-by-Step Data Analysis:

Background Subtraction: For each well, subtract the average absorbance of the "Blank

Control" (medium only) wells. This corrects for background absorbance from the medium

and reagents.[9]

Normalization: Normalize the data to express it as a percentage of the control. The "Vehicle

Control" represents 100% viability.

% Viability = (Absorbance of Treated Well / Average Absorbance of Vehicle Control Wells)

x 100

Plotting: Create a scatter plot with the Log₁₀ of the compound concentration on the X-axis

and the % Viability on the Y-axis.

Curve Fitting: Use a non-linear regression model to fit a sigmoidal dose-response curve to

the data. The most common model is the four-parameter logistic (4PL) equation. This can be

done using software like GraphPad Prism, Origin, or R.

Determine IC₅₀: The software will calculate the IC₅₀ value from the fitted curve, which is the

concentration at which the response (viability) is 50%.

References
CLYTE Technologies. (2025).
Springer Nature Experiments. (n.d.). Cytotoxicity MTT Assay Protocols and Methods.

National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay

Guidance Manual. [Link]

Chemsrc. (n.d.). 1,3-dimethyl-5-hydroxyuracil | CAS#:408335-42-2. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 15 Tech Support

https://www.abcam.com/en-us/technical-resources/protocols/mtt-assay
https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://www.benchchem.com/product/b3025583/docs?utm_src=pdf-body#optimizing-1-3-dimethyl-5-hydroxyuracil-concentration-for-in-vitro-studies
https://www.chemsrc.com/en/cas/408335-42-2_1178292.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025583?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PubChem. (n.d.). 1,3-Dimethyl-5-hydroxyuracil. [Link]

Schmidt, B., et al. (2020). Which concentrations are optimal for in vitro testing? Archives of

Toxicology. [Link]

CliniSciences. (n.d.). 1,3-Dimethyl-5-hydroxyuracil. [Link]

Colombo, M., et al. (2019). A Brief Guide to Performing Pharmacological Studies In Vitro:

Reflections from the EORTC-PAMM Course. Anticancer Research. [Link]

Brecklinghaus, T., et al. (2022). Design of optimal concentrations for in vitro cytotoxicity

experiments. Archives of Toxicology. [Link]

Semantic Scholar. (n.d.). Design of optimal concentrations for in vitro cytotoxicity

experiments. [Link]

ResearchGate. (2013). How to find out the best suitable drug concentration and treatment

time?. [Link]

Journal of Pharmacy & Pharmacognosy Research. (2021). In vitro proliferative activity of 6-

substituted uracil derivatives. [Link]

National Center for Biotechnology Information. (2022). New Derivatives of 5-Substituted

Uracils: Potential Agents with a Wide Spectrum of Biological Activity. [Link]

FooDB. (2010). Showing Compound 5-Hydroxyuracil (FDB007481). [Link]

Journal of Chemical and Pharmaceutical Research. (n.d.). Studies on Derivatives Uracil

stability in various solvents and different functional groups. [Link]

PubChem. (n.d.). 1,3-Dimethyluracil. [Link]

Chemical Review and Letters. (n.d.). Activity Study of 5-Fluorouracil Derivatives as an

Anticancer (In Silico and In Vitro). [Link]

PubMed. (1997). Enhancing 5-fluorouracil cytotoxicity by inhibiting dihydropyrimidine

dehydrogenase activity with uracil in human tumor cells. [Link]

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 15 Tech Support

https://www.benchchem.com/product/b3025583/docs?utm_src=pdf-body#optimizing-1-3-dimethyl-5-hydroxyuracil-concentration-for-in-vitro-studies
https://pubchem.ncbi.nlm.nih.gov/compound/319989
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC7148784/
https://www.benchchem.com/product/b3025583/docs?utm_src=pdf-body#optimizing-1-3-dimethyl-5-hydroxyuracil-concentration-for-in-vitro-studies
https://www.clinisciences.com/en/buy/produit/1-3-dimethyl-5-hydroxyuracil-408335-42-2-261531.html
https://ar.iiarjournals.org/content/39/7/3389
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9349479/
https://www.semanticscholar.org/paper/Design-of-optimal-concentrations-for-in-vitro-Brecklinghaus-Albrecht/e4b4d66f120188610660a95079a0e6918844b20a
https://www.researchgate.net/post/How_to_find_out_the_best_suitable_drug_concentration_and_treatment_time
https://jppres.com/jppres/pdf/vol9/jppres20.999_9.1.52.pdf
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC9098199/
https://foodb.ca/compounds/FDB007481
https://www.jocpr.com/articles/studies-on-derivatives-uracil-stability-in-various-solvents-and-different-functional-groups.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/70122
https://www.chemrevlett.com/article_184851.html
https://pubmed.ncbi.nlm.nih.gov/21528302/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025583?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Dr.Oracle. (n.d.). What is the mechanism of action for 5-fluorouracil (5-FU)?. [Link]

MDPI. (n.d.). Synergistic Effects of Oxaliplatin, 5-Fluorouracil, and Novel Synthetic Uracil

Analog U-359 on Breast Cancer Cell Carcinogenesis. [Link]

PubMed. (1997). An Alternative Molecular Mechanism of Action of 5-fluorouracil, a Potent

Anticancer Drug. [Link]

GaBI Journal. (2024). Physicochemical stability of Fluorouracil Accord in three different

concentrations in portable elastomeric infusion pumps. [Link]

National Center for Biotechnology Information. (2022). 5-Amino- and 6-amino-uracils in the

synthesis of various heterocycles as therapeutic agents: a review. [Link]

National Center for Biotechnology Information. (n.d.). 5-Fluorouracil: Mechanisms of

Resistance and Reversal Strategies. [Link]

National Center for Biotechnology Information. (n.d.). THE MODE OF ACTION OF 5-

FLUOROURACIL AND ITS DERIVATIVES. [Link]

PubMed. (n.d.). Molecular basis of 5-fluorouracil-related toxicity: lessons from clinical

practice. [Link]

PubMed. (2015). The complex mechanism of antimycobacterial action of 5-fluorouracil. [Link]

National Center for Biotechnology Information. (n.d.). In silico and in vitro evaluation of drug-

like properties and anticancer potential of novel 5-fluorouracil derivatives. [Link]

SciSpace. (2010). In-vitro Drug Release Studies of 5-Fluorouracil from Novel Enteric

CoatedCapsules Utilizing Combined Approaches of pH-dependent. [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 13 / 15 Tech Support

https://www.droracle.com/post/what-is-the-mechanism-of-action-for-5-fluorouracil-5-fu
https://www.mdpi.com/2072-6694/16/2/359
https://pubmed.ncbi.nlm.nih.gov/9210626/
https://gabi-journal.net/physicochemical-stability-of-fluorouracil-accord-in-three-different-concentrations-in-portable-elastomeric-infusion-pumps.html
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC8956903/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC4084839/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC2137056/
https://pubmed.ncbi.nlm.nih.gov/26634211/
https://pubmed.ncbi.nlm.nih.gov/25544046/
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC10379051/
https://typeset.io/papers/in-vitro-drug-release-studies-of-5-fluorouracil-from-novel-2q27a4e6
https://www.benchchem.com/product/b3025583?utm_src=pdf-custom-synthesis#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025583?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. 1,3-Dimethyl-5-hydroxyuracil | C6H8N2O3 | CID 319989 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. 5-Fluorouracil: Mechanisms of Resistance and Reversal Strategies - PMC
[pmc.ncbi.nlm.nih.gov]

3. medchemexpress.com [medchemexpress.com]

4. In silico and in vitro evaluation of drug-like properties and anticancer potential of novel 5-
fluorouracil derivatives - PMC [pmc.ncbi.nlm.nih.gov]

5. ar.iiarjournals.org [ar.iiarjournals.org]

6. Which concentrations are optimal for in vitro testing? - PMC [pmc.ncbi.nlm.nih.gov]

7. clyte.tech [clyte.tech]

8. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments
[experiments.springernature.com]

9. MTT assay protocol | Abcam [abcam.com]

10. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Optimizing 1,3-Dimethyl-5-hydroxyuracil concentration
for in vitro studies]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3025583/docs#optimizing-1-3-dimethyl-5-
hydroxyuracil-concentration-for-in-vitro-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 14 / 15 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethyl-5-hydroxyuracil
https://pubchem.ncbi.nlm.nih.gov/compound/1_3-Dimethyl-5-hydroxyuracil
https://pmc.ncbi.nlm.nih.gov/articles/PMC6244944/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6244944/
https://www.medchemexpress.com/1-3-dimethyluracil.html
https://pmc.ncbi.nlm.nih.gov/articles/PMC12612264/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12612264/
https://ar.iiarjournals.org/content/anticanres/39/7/3413.full-text.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC7573170/
https://www.clyte.tech/post/mtt-assay-protocol-guide-to-measuring-cell-viability-proliferation
https://experiments.springernature.com/techniques/cytotoxicity-mtt-assay
https://experiments.springernature.com/techniques/cytotoxicity-mtt-assay
https://www.abcam.com/en-us/technical-resources/protocols/mtt-assay
https://www.ncbi.nlm.nih.gov/books/NBK144065/
https://www.benchchem.com/product/b3025583/docs#optimizing-1-3-dimethyl-5-hydroxyuracil-concentration-for-in-vitro-studies
https://www.benchchem.com/product/b3025583/docs#optimizing-1-3-dimethyl-5-hydroxyuracil-concentration-for-in-vitro-studies
https://www.benchchem.com/product/b3025583/docs#optimizing-1-3-dimethyl-5-hydroxyuracil-concentration-for-in-vitro-studies
https://www.benchchem.com/product/b3025583/docs#optimizing-1-3-dimethyl-5-hydroxyuracil-concentration-for-in-vitro-studies
https://www.benchchem.com/product/b3025583?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025583?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Troubleshooting & Optimization

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 15 / 15 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3025583?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

